1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile
Description
Scientific Research Applications
Biomass Conversion
1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile: may be utilized in the process of biomass pretreatment, hydrolysis, and saccharification of carbohydrates. This is a crucial step in the conversion of biomass into biofuels and bioproducts within a biorefinery framework .
Antibacterial Agents
Derivatives of benzodiazole have been reported to act as potent antibacterial agents. While specific data on 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile is not provided, it’s possible that this compound could also be explored for its efficacy against resistant organisms such as methicillin and vancomycin-resistant S. aureus .
Helicobacter pylori Inhibition
Benzimidazole derivatives have been developed as inhibitors of Helicobacter pylori growth and pathogenesis in host cells. As a related compound, 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile might share similar properties and could be researched for this application .
Antibacterial Activity Against S. typhi
Indole-based pyrido[1,2-a]benzimidazoles have shown considerable antibacterial activity against S. typhi. This suggests that 1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile could potentially be synthesized for similar antibacterial applications .
CO2 Adsorption
Benzimidazole derivatives have been used in metal-organic frameworks (MOFs) for CO2 adsorption due to their high porosity and selectivity. The compound might be investigated for its CO2/N2 selectivity in such frameworks .
properties
IUPAC Name |
1,2-dimethylbenzimidazole-5-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3/c1-7-12-9-5-8(6-11)3-4-10(9)13(7)2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJYJGQHRYUADIO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(N1C)C=CC(=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80606882 |
Source
|
| Record name | 1,2-Dimethyl-1H-benzimidazole-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80606882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dimethyl-1,3-benzodiazole-5-carbonitrile | |
CAS RN |
80073-14-9 |
Source
|
| Record name | 1,2-Dimethyl-1H-benzimidazole-5-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80606882 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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